Cas no 88829-73-6 (4H-1,2-Diazepine, 3,5,7-trimethyl-)

• Product Name: 4H-1,2-Diazepine, 3,5,7-trimethyl-
• CAS No: 88829-73-6
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1936813
• PubChem ID: 585913
• Update Time: 2025-04-21

4H-1,2-Diazepine, 3,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2-Diazepine, 3,5,7-trimethyl-
• 3,5,7-trimethyl-4H-diazepine
• KTRYUGCCKRHLIU-UHFFFAOYSA-N
• DTXSID10342923
• 3,5,7-Trimethyl-1,2(4H)-diazepine
• 3,5,7-Trimethyl-4H-1,2-diazepine #
• 88829-73-6
• DTXCID00294003

• Inchi： 1S/C8H12N2/c1-6-4-7(2)9-10-8(3)5-6/h4H,5H2,1-3H3
• InChI Key： KTRYUGCCKRHLIU-UHFFFAOYSA-N
• SMILES： N1=C(C)CC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepines 1,2-diazepines